![molecular formula C12H14N4O2 B1597469 2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile CAS No. 451459-92-0](/img/structure/B1597469.png)
2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile
Overview
Description
2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile (MPN) is a novel synthetic compound that has recently been used in a variety of scientific research applications. MPN is a nitrobenzonitrile derivative of 4-methylpiperazine, and is used in a variety of lab experiments due to its unique chemical and physical properties.
Scientific Research Applications
Anticancer Activity Another research focus has been on the anticancer potential of 2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile derivatives. A study on the synthesis and structure-activity relationship of 2,4-diamino-1,3,5-triazine derivatives highlighted one compound with remarkable activity against the melanoma MALME-3M cell line, suggesting a promising direction for anticancer drug development (Sa̧czewski, Bułakowska, Bednarski, & Grunert, 2006).
Tuberculostatic Activity Compounds synthesized from 1,1-bis-methylthio-2-nitro-ethene, including those with the 4-phenylpiperazin-1-yl moiety, were evaluated for their tuberculostatic activity. Some derivatives showed significant activity, indicating potential applications in treating tuberculosis (Foks, Pancechowska-Ksepko, Janowiec, Zwolska, & Augustynowicz-Kopeé, 2005).
Synthesis Techniques Research has also focused on the development of novel synthesis techniques for compounds including the 4-methylpiperazin-1-yl group. A study highlighted a versatile and practical microwave-assisted synthesis method for sterically hindered N-arylpiperazines, offering a faster and more efficient route for producing such compounds (Gao & Canney, 2010).
Antibacterial and Antimicrobial Activity New C-3 modified carbapenems synthesized using 2-(4-methylpiperazin-1-yl)-2-oxoethanethiol showed promising antibacterial activity against various microorganisms, including Escherichia coli and Pseudomonas aeruginosa, pointing towards potential applications in developing new antimicrobial agents (Valiullina et al., 2019).
Mechanism of Action
Target of Action
Compounds with similar structures, such as (z)-2-[2-(4-methylpiperazin-1-yl)benzyl]diazenecarbothioamide, have been found to target the protein s100b . Another compound, 4-({[(4-METHYLPIPERAZIN-1-YL)AMINO]CARBONOTHIOYL}AMINO)BENZENESULFONAMIDE, targets Carbonic anhydrase 2 . These proteins play crucial roles in various biological processes, including calcium signaling and enzyme regulation, respectively.
Properties
IUPAC Name |
2-(4-methylpiperazin-1-yl)-5-nitrobenzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O2/c1-14-4-6-15(7-5-14)12-3-2-11(16(17)18)8-10(12)9-13/h2-3,8H,4-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFOKDMGRKXOPEC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00387727 | |
Record name | 2-(4-methylpiperazin-1-yl)-5-nitrobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00387727 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
451459-92-0 | |
Record name | 2-(4-methylpiperazin-1-yl)-5-nitrobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00387727 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.